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Compound of Interest

Compound Name: 5-Hydroxyindole-2-carboxylic acid

Cat. No.: B556497

Essential Safety and Handling Guide for 5-
Hydroxyindole-2-carboxylic acid

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 5-Hydroxyindole-2-carboxylic acid (CAS No. 21598-06-1). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Hydroxyindole-2-carboxylic acid is classified as a hazardous substance. It is harmful if
swallowed or in contact with skin, causes skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3] Adherence to proper PPE protocols is mandatory to minimize
exposure risk.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Key Considerations &
Standard Operating
Procedures (SOPs)

Eye & Face Protection

Chemical safety goggles or
glasses complying with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[3]
[4] A face shield may be
required for splash-prone

activities.

Ensure eyewash stations and
safety showers are in close
proximity to the workstation.[2]
[4] In case of eye contact,
rinse cautiously and
immediately with plenty of
water for at least 15 minutes,
removing contact lenses if
possible.[1][3][5] Seek medical

attention if irritation persists.[1]

[3]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber). A
lab coat or long-sleeved

clothing is required.[6]

Inspect gloves for integrity
before each use.[2][6] Remove
gloves carefully to avoid skin
contamination.[6] If skin
contact occurs, wash
immediately with plenty of
soap and water and remove all

contaminated clothing.[1][3][5]

Respiratory Protection

For operations that may
generate dust, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulate
filter (e.g., N95 dust mask).[3]

[417]

All handling of the solid
compound should occur in a
well-ventilated area, preferably
a certified chemical fume hood.
[1][2] If inhaled, move the

victim to fresh air.[1][5]

Table 2: Physicochemical and Hazard Data
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Property Value Reference
Molecular Formula CoH7NOs3 [1112]
Molecular Weight 177.16 g/mol [819]

Light yellow to light brown
Appearance ] [111519]
powder/solid.[1][5]

Melting Point 249 °C (decomposes) [1109]

B Soluble in a 1:1 mixture of
Solubility 9]
chloroform/ethanol.[9]

Keep refrigerated; store at
Storage Temperature . [1][8]
-20°C for long-term stability.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and regulatory compliance.

Step-by-Step Handling Protocol

e Preparation and Engineering Controls:

o

Before handling, ensure a certified chemical fume hood is operational.[2]

[¢]

Verify that safety showers and eyewash stations are accessible and functional.[2][4]

[¢]

Prepare all necessary equipment (spatulas, weigh boats, glassware, solvents) and place
them inside the fume hood to minimize movement.

[e]

Don all required PPE as specified in Table 1.
» Handling the Compound:

o Conduct all manipulations, including weighing and transferring the solid, within the
chemical fume hood to prevent inhalation of dust.[10]

o Use spark-proof tools and avoid creating dust clouds.[10]
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o For creating solutions, add the solid slowly to the solvent to prevent splashing.

o Keep the container tightly closed when not in use.[1][6][11]

 In Case of a Spill:

o Ensure adequate ventilation and wear all required PPE, including respiratory protection.[6]
[11]

o For small spills, gently sweep up the solid material, avoiding dust generation, and place it
into a suitable, sealed container for disposal.[1][3][6]

o Do not allow the chemical to enter the environment or drains.[1][3]

o Decontaminate the spill area thoroughly.

Disposal Plan

o Waste Classification: 5-Hydroxyindole-2-carboxylic acid and any materials contaminated
with it (e.g., gloves, weigh boats, paper towels) should be treated as hazardous chemical
waste.

o Disposal Procedure: Dispose of contents and containers at an approved waste disposal
plant.[1][3][5] Do not dispose of down the drain.[1] Follow all federal, state, and local
environmental regulations for chemical waste disposal.

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 5-Hydroxyindole-
2-carboxylic acid, from initial assessment to final disposal.
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Caption: Workflow for handling 5-Hydroxyindole-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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